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Compound of Interest

Compound Name: Cryosim-3

Cat. No.: B606820

Essential Safety and Handling Guide for Cryosim-3

This document provides crucial safety, operational, and disposal protocols for the handling of
Cryosim-3, a water-soluble TRPM8 receptor agonist. It is intended for researchers, scientists,
and drug development professionals. Adherence to these guidelines is essential for ensuring
laboratory safety and procedural accuracy.

Important Clarification: Despite its name, Cryosim-3 is not a cryogenic substance. It is a water-
soluble chemical compound and does not require specialized cryogenic handling procedures or
personal protective equipment.

Summary of Cryosim-3 Properties

Cryosim-3 (1-diisopropylphosphorylnonane) is a selective and potent TRPM8 receptor agonist.
[1][2] It is being investigated for its potential to relieve dry eye discomfort by inducing a cooling
sensation and increasing tear secretion.[1][2][3]
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Property Value Source
. 1-
Chemical Name - [1][2]
diisopropylphosphorylnonane
Common Name Cryosim-3 (C3) [1][2]

Function

TRPM8 Receptor Agonist

[1]3]

Solubility

Water-soluble

[1]3]

Primary Application

Ocular surface cooling and

tear secretion stimulation

[1]021[4]

Reported Concentration

2 mg/mL in aqueous solution

for topical application

[1](2]

Personal Protective Equipment (PPE)

Standard laboratory PPE is required when handling Cryosim-3 powder or solutions to prevent

accidental exposure.

PPE Component

Specification

Rationale

Eye Protection

Safety glasses with side

shields or safety goggles.

Protects eyes from splashes of
Cryosim-3 solutions.[5][6][7]

Hand Protection

Nitrile or neoprene gloves.

Prevents direct skin contact

with the compound.

Body Protection

A standard laboratory coat.

Protects skin and clothing from
spills.[5][6]

Operational Plan: Safe Handling and Preparation of

Solutions

This section provides a step-by-step guide for the safe handling of Cryosim-3, from receiving

the compound to the preparation of a stock solution.
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Receiving and Storage

 Inspection: Upon receipt, inspect the container for any damage or leaks.

» Storage: Store the container in a cool, dry, and well-ventilated area, away from incompatible
materials. Keep the container tightly sealed.

Preparation of a Stock Solution (e.g., 2 mg/mL)

» Ventilation: All weighing and solution preparation should be performed in a well-ventilated
area, such as a chemical fume hood.

e Weighing:
o Don the required PPE (lab coat, gloves, safety glasses).
o Tare a clean, appropriate weighing vessel on an analytical balance.
o Carefully weigh the desired amount of Cryosim-3 powder.

 Dissolving:

o

Transfer the weighed Cryosim-3 powder to a suitable sterile container (e.g., a volumetric
flask).

o

Add a portion of the desired solvent (e.g., sterile water or a specific buffer) to the
container.

o

Gently swirl or vortex the solution until the Cryosim-3 is completely dissolved.

o

Add the remaining solvent to reach the final desired volume and mix thoroughly.

o Labeling: Clearly label the container with the compound name, concentration, solvent, and
date of preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Personal protective equipment for handling Cryosim-3].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b606820#personal-protective-equipment-for-handling-
cryosim-3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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